2-(1,3-dioxoisoindolin-2-yl)-N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)acetamide hydrochloride

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-[2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C21H23N5O5.ClH/c1-14-12-17(23-31-14)21(30)25-10-8-24(9-11-25)7-6-22-18(27)13-26-19(28)15-4-2-3-5-16(15)20(26)29;/h2-5,12H,6-11,13H2,1H3,(H,22,27);1H
• InChI Key: AFJXLSLCBNRDSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCN(CC2)CCNC(=O)CN3C(=O)C4=CC=CC=C4C3=O.Cl
• Molecular Formula: C21H24ClN5O5
• Molecular Weight: 461.9 g/mol

Description

2-(1,3-dioxoisoindolin-2-yl)-N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H24ClN5O5 and its molecular weight is 461.9. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Properties

One notable application of derivatives similar to 2-(1,3-dioxoisoindolin-2-yl)-N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)acetamide hydrochloride in scientific research is in the study of anticonvulsant properties. A derivative, specifically 2-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}isoindoline-1,3-dione, has shown promising results in initial anticonvulsant screening using maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures tests. This molecule exhibited significant protection in electrically induced seizures, suggesting its potential as a reference anticonvulsant against phenytoin in rat models (Kamiński, Obniska, Wiklik, & Atamanyuk, 2011).

Anti-Inflammatory and Analgesic Agents

Another application is in the development of anti-inflammatory and analgesic agents. Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized, demonstrating significant cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitory activity. Compounds from this research have shown high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, indicating their potential for therapeutic application in conditions requiring COX-2 inhibition (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antitubercular Activities

Compounds structurally similar to the chemical have been investigated for their antimicrobial, antifungal, antitubercular, and antimalarial activities. A series of new carbodithioate derivatives have shown promising antimicrobial activity against gram-positive and gram-negative bacteria, with some compounds displaying significant inhibition against Mycobacterium tuberculosis H37Rv and Plasmodium falciparum 3D7. This suggests a potential role for these molecules in chemotherapy against tuberculosis and malaria (Akhaja & Raval, 2013).